molecular formula C11H14O5 B8705591 2,3,4-Trimethoxy-6-methylbenzoic acid

2,3,4-Trimethoxy-6-methylbenzoic acid

Cat. No. B8705591
M. Wt: 226.23 g/mol
InChI Key: IINQNMKCOMHAMZ-UHFFFAOYSA-N
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Description

2,3,4-Trimethoxy-6-methylbenzoic acid is a useful research compound. Its molecular formula is C11H14O5 and its molecular weight is 226.23 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C11H14O5

Molecular Weight

226.23 g/mol

IUPAC Name

2,3,4-trimethoxy-6-methylbenzoic acid

InChI

InChI=1S/C11H14O5/c1-6-5-7(14-2)9(15-3)10(16-4)8(6)11(12)13/h5H,1-4H3,(H,12,13)

InChI Key

IINQNMKCOMHAMZ-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(C(=C1C(=O)O)OC)OC)OC

Origin of Product

United States

Synthesis routes and methods

Procedure details

45.6 g (217 mmol) of 2,3,4-trimethoxy-6-methylbenzaldehyde was dissolved in 130 ml of dimethyl sulfoxide, and an aqueous solution (50 ml) of 5.2 g (44 mmol) of sodium dihydrogen phosphate was dropwise added over a period of 20 minutes. Then, an aqueous solution (180 ml) of 28 g (305 mmol) of sodium chlorite was dropwise added over a period of 3 hours, followed by stirring for 2 hours. A saturated sodium hydrogencarbonate aqueous solution was added until no bubbling occurred, followed by stirring for 1 hour. Then, the reaction solution was washed with 50 ml of ethyl acetate twice, and concentrated hydrochloric acid was added to make the aqueous layer acidic, followed by extraction with ethyl acetate. The organic layer was washed with a saturated sodium chloride solution, dried over anhydrous sodium sulfate and subjected to filtration, and the solvent was distilled off under reduced pressure. The obtained crystals were washed with hexane to obtain 45.6 g (yield: 93%) of 2,3,4-trimethoxy-6-methylbenzoic acid (melting point 95 to 97° C.).
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